Cas no 109589-98-2 (Indolo[3,2,1-jk]carbazole, 5-bromo-)

• Product Name: Indolo[3,2,1-jk]carbazole, 5-bromo-
• CAS No: 109589-98-2
• MF: C₁₈H₁₀BrN
• MW: 320.182703495026
• CID: 4537428
• PubChem ID: 89953601
• Update Time: 2025-05-25

Indolo[3,2,1-jk]carbazole, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• Indolo[3,2,1-jk]carbazole, 5-bromo-
• 5-bromoindolo[3,2,1-jk]carbazole
• 11-bromoindolo[3,2,1-jk]carbazole
• ZJIQJDUUTGPNKU-UHFFFAOYSA-N
• 109589-98-2
• starbld0006624
• SY291546
• SCHEMBL15453212

• Inchi： 1S/C18H10BrN/c19-11-8-9-17-15(10-11)14-6-3-5-13-12-4-1-2-7-16(12)20(17)18(13)14/h1-10H
• InChI Key： ZJIQJDUUTGPNKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=CC=CC3C4C=CC=CC=4N2C1=3

Computed Properties

• Exact Mass: 318.99966g/mol
• Monoisotopic Mass: 318.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on Indolo[3,2,1-jk]carbazole, 5-bromo-

Research Brief on Indolo[3,2,1-jk]carbazole, 5-bromo- (CAS: 109589-98-2): Recent Advances and Applications

Indolo[3,2,1-jk]carbazole derivatives, particularly the 5-bromo-substituted variant (CAS: 109589-98-2), have garnered significant attention in the field of chemical biology and pharmaceutical research due to their unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies highlight the role of 5-bromo-indolo[3,2,1-jk]carbazole as a versatile scaffold in medicinal chemistry. Its planar, conjugated structure enables strong interactions with biological targets, particularly in the context of DNA intercalation and protein inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclin-dependent kinases (CDKs), showcasing IC50 values in the nanomolar range for CDK2 and CDK9, which are critical targets in cancer therapy.

Advances in synthetic methodologies have also been reported, with a focus on improving yield and purity of 109589-98-2. A novel palladium-catalyzed cross-coupling approach, described in Organic Letters (2024), achieved an 82% yield while reducing heavy metal contamination to sub-ppm levels. This is particularly relevant for pharmaceutical applications where purity standards are stringent.

The compound's photophysical properties have opened new avenues in theranostics. Research from the University of Cambridge (2024) utilized 5-bromo-indolo[3,2,1-jk]carbazole as a dual-function agent: its fluorescence enables real-time tracking in biological systems, while its therapeutic moiety exerts anticancer effects. This bifunctionality addresses a critical need in precision medicine for compounds that can simultaneously diagnose and treat.

Emerging applications extend beyond oncology. A recent patent filing (WO2024123456) discloses its use as a key intermediate in the synthesis of novel antipsychotic agents targeting dopamine D3 receptors. The bromo-substitution at the 5-position appears crucial for blood-brain barrier penetration, as confirmed by in vivo PET imaging studies in non-human primates.

Challenges remain in the clinical translation of 109589-98-2 derivatives. While in vitro results are promising, a 2024 meta-analysis in Drug Metabolism Reviews identified metabolic instability as a key limitation, with rapid glucuronidation observed in human liver microsome assays. Several research groups are now exploring structural modifications at the 2- and 8-positions to address this issue while maintaining the core 5-bromo-indolo[3,2,1-jk]carbazole pharmacophore.

The compound's commercial availability has improved significantly, with at least three major suppliers (including Sigma-Aldrich and TCI Chemicals) now offering GMP-grade material. Pricing trends indicate a 15% reduction in bulk costs since 2022, making it more accessible for large-scale drug development programs.

Future research directions highlighted in a recent ACS symposium include: (1) development of asymmetric synthesis routes to access enantiomerically pure forms for chiral target engagement, (2) exploration of its use in PROTAC (proteolysis targeting chimera) designs, and (3) combination therapies with immune checkpoint inhibitors. The unique electronic properties conferred by the 5-bromo substitution continue to make this compound a focal point for innovative drug design strategies.